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Compound of Interest

Compound Name: Antipain (dihydrochloride)

CAS No.: 37691-11-5

Cat. No.: B1666059 Get Quote

Executive Summary: The Stability Matrix
For immediate reference, consult the table below. The stability of Antipain is dictated by its

physical state (lyophilized vs. solution) and concentration.[1]
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State Condition Temperature
Stability
Duration

Critical Notes

Lyophilized

Powder
Desiccated -20°C > 3 Years

Hygroscopic.[2]

[1] Keep dry.[1]

[3]

Lyophilized

Powder
Desiccated 4°C < 6 Months

Not

recommended

for long-term

storage.[1][3]

Stock Solution >10 mg/mL -20°C 1 Month

Must be

aliquoted. Avoid

freeze-thaw.[1]

Stock Solution >10 mg/mL 4°C 1 Week

Emergency

short-term

storage only.[1]

Working Solution <100 µg/mL 4°C / RT 24 Hours

Unstable.

Prepare fresh

daily.[2][1]

Part 1: The Core Analysis (4°C vs. -20°C)
The "Why": The Chemistry of Degradation
The primary question researchers ask is: "Can I keep my Antipain stock at 4°C to avoid freeze-

thaw cycles?"

The answer lies in the molecule's "warhead." Antipain is a peptide aldehyde (N-[Nα-carbonyl-

Arg-Val-Arg-al]-Phe).[2][1] The terminal aldehyde group is responsible for inhibiting proteases

by acting as a transition-state analog.

At -20°C (Frozen): The molecular motion is arrested.[2][1] The aldehyde group remains in its

active configuration.

At 4°C (Liquid): The aldehyde is susceptible to two primary degradation pathways:[1]
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Oxidation: The active aldehyde oxidizes into a carboxylic acid, which is inactive against

serine proteases.

Racemization: The chiral center adjacent to the aldehyde can invert, causing a loss of

binding affinity.

Verdict: You can store concentrated stock solutions at 4°C for up to one week.[1] Beyond this,

the rate of oxidation significantly compromises the inhibitor's potency (Ki). For any duration

longer than 7 days, storage at -20°C is mandatory.[1]

Visualizing the Decision Logic
Use this workflow to determine the optimal storage path for your specific experimental phase.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/roche/11004646001
https://www.sigmaaldrich.com/JP/ja/product/roche/11004646001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Figure 1: Decision tree for Antipain storage based on physical state and concentration.[2][1]

Part 2: Troubleshooting & FAQs
Q1: My Antipain stock solution (50 mg/mL) is yellow and
slightly hazy. Is it spoiled?
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Status: Likely Functional. Explanation: At high concentrations (≥50 mg/mL), Antipain

dihydrochloride naturally forms a clear to slightly hazy yellow solution.[2][1] This is a

characteristic of the concentrated peptide salt and does not necessarily indicate oxidation.

Action: If the solution is dark brown or contains heavy particulate matter that does not dissolve

upon warming to room temperature, discard it.

Q2: Why did my protease inhibition assay fail after using
a stock stored at -20°C for 6 months?
Root Cause: Freeze-Thaw Damage.[2][1] Explanation: While the chemical stability at -20°C is

good, the physical stress of repeated freezing and thawing causes peptide precipitation and

micro-degradation. If you thawed the entire bottle every time you needed a few microliters, the

effective concentration has dropped. Solution: Always aliquot stocks into volumes relevant to

your daily usage (e.g., 50 µL aliquots) immediately after reconstitution.

Q3: Can I dissolve Antipain in DMSO instead of water to
improve stability?
Answer: Yes, but with caveats. Details: Antipain is soluble in DMSO, water, and methanol.[2]

DMSO stocks stored at -20°C are generally bacteriostatic and may offer slightly better

protection against hydrolysis than aqueous buffers.[2][1] Warning: Ensure your downstream

assay can tolerate DMSO.[2][1] For cell culture, keep final DMSO concentration <0.1%.[2][4]

Part 3: Standardized Protocol
Preparation of 10 mg/mL Stock Solution
This protocol ensures maximum stability and reproducibility.

Reagents:

Antipain Dihydrochloride (Powder)[2][1]

Sterile Distilled Water (or 50 mM HEPES, pH 7.0)[2][1]

0.22 µm Syringe Filter (Low Protein Binding - PVDF or PES)[2][1]

Workflow:
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Equilibration: Allow the lyophilized vial to reach room temperature before opening. This

prevents atmospheric moisture from condensing on the cold powder (Antipain is

hygroscopic).[1]

Solubilization: Add sterile water to achieve a concentration of 10 mg/mL (approx. 15 mM).

Note: Do not vortex vigorously.[1] Swirl gently or pipette up and down to dissolve.

Filtration: Sterile filter the solution using a 0.22 µm syringe filter.

Aliquoting (Critical Step): Dispense into light-protective (amber) microcentrifuge tubes in

small volumes (e.g., 20–100 µL).

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -20°C.

Mechanism of Action Visualization
Understanding the interaction helps explain why the aldehyde stability is paramount.
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(Carboxylic Acid -COOH)
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Click to download full resolution via product page

Figure 2: Mechanism of action.[2][1][5] The terminal aldehyde is required to form the reversible

hemiacetal complex with the protease active site. Oxidation converts this to a non-binding

carboxylic acid.[2]
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[2][1][7] Confirms stability of stock solutions (1 week at 4°C, 1 month at -20°C) and solubility

data. [2][1]

Roche Life Science.Antipain Dihydrochloride Technical Specifications. Validates storage

conditions and inhibitor specificity for papain and trypsin. [2][1]

Umezawa, H. (1976).[2][1] Structures and activities of protease inhibitors of microbial origin.

Methods in Enzymology, 45, 678-695.[2][1] (Foundational text on the aldehyde mechanism of

action).

National Institutes of Health (PubChem).Antipain Dihydrochloride Compound Summary.[2][1]

Provides chemical structure and physical property data confirming hygroscopic nature.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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